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Compound of Interest

Compound Name:
1-(2-

Dimethylaminoethyl)piperazine

Cat. No.: B1333714 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling procedures for 1-(2-
Dimethylaminoethyl)piperazine (CAS No. 3644-18-6). The information herein is compiled

from various safety data sheets (SDS) to ensure a comprehensive understanding of the risks

associated with this compound and the necessary precautions for its safe use in a laboratory

setting.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 1-(2-
Dimethylaminoethyl)piperazine is presented in the table below. This information is crucial for

understanding its behavior and potential hazards.
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Property Value

Molecular Formula C₈H₁₉N₃[1]

Molecular Weight 157.26 g/mol [1][2]

Appearance Clear yellow liquid[3]

Form Liquid[4]

Density 0.92 g/mL[4]

Refractive Index n20/D 1.479[4]

pKa 9.50 ± 0.28 (Predicted)[4]

Storage Temperature Room temperature[4], 10°C - 25°C[5], 4°C[1]

Hazard Identification and Classification
1-(2-Dimethylaminoethyl)piperazine is classified as a hazardous substance. The following

table summarizes its hazard classifications according to the Globally Harmonized System

(GHS).

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed.[5]

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin.[5]

Skin Corrosion/Irritation Category 1B
H314: Causes severe skin

burns and eye damage.[5][6]

Serious Eye Damage/Eye

Irritation
Category 1

H318: Causes serious eye

damage.[5]

Chronic Aquatic Toxicity Category 3
H412: Harmful to aquatic life

with long lasting effects.[5]

Signal Word: Danger[5]
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Hazard Pictograms:

Corrosion (GHS05)[6]

Acute Toxicity (Skull and Crossbones - GHS06) - Implied by H301

Safe Handling and Storage Protocols
Adherence to strict safety protocols is mandatory when handling 1-(2-
Dimethylaminoethyl)piperazine to minimize exposure and ensure a safe working

environment.

Personal Protective Equipment (PPE)
The following PPE must be worn at all times when handling this substance:

PPE Type Specification

Eye/Face Protection

Chemical safety goggles or a face shield as

described by OSHA's eye and face protection

regulations in 29 CFR 1910.133 or European

Standard EN166.[7]

Skin Protection

Compatible chemical-resistant gloves.[5]

Appropriate protective clothing to prevent skin

exposure.[5][7]

Respiratory Protection

A NIOSH/MSHA or European Standard EN 149

approved respirator if exposure limits are

exceeded or if irritation or other symptoms are

experienced.[7]

Handling Procedures
Avoid all contact with skin, eyes, and clothing.[5]

Do not ingest or inhale.[5]

Work in a well-ventilated area, preferably under a chemical fume hood.[6]
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Wash hands thoroughly after handling.[5][6]

Do not eat, drink, or smoke in the work area.[5][6][7]

Take measures to prevent the build-up of electrostatic charge.[6]

Remove and wash contaminated clothing before reuse.[5][6]

Storage Conditions
Store in a cool, dry, and well-ventilated area.[5][6]

Keep the container tightly closed and in an upright position to prevent leakage.[5][6]

Store locked up.[6][7]

Protect from light.[1][5]

Keep away from incompatible materials such as strong oxidizing agents.[6]

Emergency Procedures
A clear understanding of emergency procedures is critical when working with hazardous

chemicals.

First Aid Measures
The following table outlines the immediate first aid response for different types of exposure.
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Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of flowing

water for at least 15 minutes, holding eyelids

apart.[5] Remove contact lenses if present and

easy to do. Continue rinsing.[6] Seek immediate

medical attention.[6]

Skin Contact

Immediately wash with plenty of water and soap

for at least 15 minutes.[5] Take off immediately

all contaminated clothing and wash it before

reuse.[6] Seek immediate medical attention.[6]

Ingestion

Wash out the mouth with water if the person is

conscious.[5] Do NOT induce vomiting.[5][6][7]

Immediately call a POISON CENTER or doctor.

[6]

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing.[6] If breathing is

difficult or has stopped, administer artificial

respiration.[6] Seek immediate medical

attention.[6]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal

protective equipment (see Section 3.1). Ensure adequate ventilation.[6]

Environmental Precautions: Prevent the substance from entering drains or surface water.[5]

Containment and Cleaning: Absorb the spill with inert material (e.g., sand, vermiculite) and

collect it in a suitable, closed container for disposal.[8] Clean the contaminated area

thoroughly.[5]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant

foam.[7][9]
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Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.

Specific Hazards: Combustion may produce toxic oxides of nitrogen.[8]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[7]

Visual Workflows
The following diagrams illustrate key safety and emergency workflows.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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